Cas no 2228550-08-9 (2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine
• CAS No: 2228550-08-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6126683
• PubChem ID: 165675729
• Update Time: 2025-11-01

2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine
• 2228550-08-9
• EN300-1735603

• Inchi： 1S/C10H16N2O/c1-8-6-9(4-5-12-8)10(2,7-11)13-3/h4-6H,7,11H2,1-3H3
• InChI Key： UKDXXPIUXNYCKD-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine

Introduction to 2-Methoxy-2-(2-Methylpyridin-4-yl)propan-1-amine (CAS No. 2228550-08-9)

2-Methoxy-2-(2-methylpyridin-4-yl)propan-1-amine, with the CAS number 2228550-08-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a methoxy group, a 2-methylpyridinyl moiety, and a propanamine backbone. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The chemical formula of 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine is C₁₁H₁₆N₂O, and its molecular weight is approximately 196.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various laboratory and industrial applications.

In the realm of medicinal chemistry, 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine has been the subject of numerous studies due to its potential as a lead compound for drug development. Recent research has focused on its pharmacological properties, particularly its ability to modulate various biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases.

A key area of interest in the study of 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine is its interaction with specific receptors in the central nervous system (CNS). Research has demonstrated that it can bind to certain G-protein coupled receptors (GPCRs), which are involved in pain signaling and neuroinflammation. This binding activity suggests that the compound may have therapeutic potential in conditions such as neuropathic pain and multiple sclerosis.

Beyond its pharmacological properties, the synthesis of 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine has also been extensively studied. Various synthetic routes have been developed to optimize yield and purity, with a focus on environmentally friendly and cost-effective methods. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions, which have proven to be highly efficient in producing this compound with high stereoselectivity.

The safety profile of 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine is another critical aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity and good metabolic stability, which are essential characteristics for a potential drug candidate. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In addition to its pharmaceutical applications, 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine has also found use in other areas of chemistry and biology. For example, it has been employed as a building block in the synthesis of more complex molecules, including those with potential applications in materials science and catalysis. Its versatility as a chemical intermediate highlights its importance beyond the realm of drug discovery.

The ongoing research into 2-methoxy-2-(2-methylpyridin-4-yl)propan-1-amine continues to uncover new insights into its structure-function relationships and biological activities. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel therapeutics and other advanced materials.

In conclusion, 2-methoxy-2-(2-methylpyridin-4-y l)propan -1 -amine strong > (CAS No .< strong > 08 -9 strong > ) represents a promising molecule with diverse applications in pharmaceuticals , medicinal chemistry , and materials science . Its unique chemical structure , combined with its favorable biological properties , makes it an attractive target for further research and development . As scientists continue to explore the full potential of this compound , it is expected to contribute significantly to advancements in various fields . p > article > response >